Cas no 2137861-69-7 (2-methyl-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)pentanamide)

• Product Name: 2-methyl-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)pentanamide
• CAS No: 2137861-69-7
• MF: C₁₀H₂₀N₂O₂S
• MW: 232.343001365662
• CID: 6405912
• PubChem ID: 165842811
• Update Time: 2025-10-28

2-methyl-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)pentanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)pentanamide
• EN300-1132026
• 2137861-69-7

• Inchi： 1S/C10H20N2O2S/c1-3-4-9(2)10(13)12-15(14)7-5-11-6-8-15/h9,11H,3-8H2,1-2H3
• InChI Key： KSBBYUKIYVBRHL-UHFFFAOYSA-N
• SMILES： S1(CCNCC1)(=NC(C(C)CCC)=O)=O

Computed Properties

• Exact Mass: 232.12454906g/mol
• Monoisotopic Mass: 232.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.9Ų

Additional information on 2-methyl-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)pentanamide

2-Methyl-N-(1-Oxo-1λ6-Thiomorpholin-1-Ylidene)Pentanamide: A Comprehensive Overview

The compound with CAS No. 2137861-69-7, commonly referred to as 2-methyl-N-(1-oxo-1λ6-thiomorpholin-1-ylidene)pentanamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in various industries. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its utilization.

2-Methyl-N-(1-oxo-1λ6-thiomorpholin-1-ylidene)pentanamide is a derivative of thiomorpholine, a heterocyclic compound with a sulfur atom in the six-membered ring. The presence of the thiomorpholine moiety imparts distinctive electronic and steric properties to the molecule, making it suitable for a wide range of applications. The pentanamide group further enhances its functional versatility, enabling it to participate in various chemical reactions and interactions.

Recent studies have highlighted the potential of this compound in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature. This property is attributed to the balance between the hydrophilic amide group and the hydrophobic pentyl chain. Experimental results indicate that 2-methyl-N-(1-oxo-1λ6-thiomorpholin-1-ylidene)pentanamide can form stable micelles, which are ideal for encapsulating and delivering therapeutic agents to specific targets within the body.

In addition to its pharmaceutical applications, this compound has shown promise in the field of polymer science. Its ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with enhanced mechanical and thermal properties. These materials are being investigated for use in advanced composites, coatings, and biodegradable plastics.

The synthesis of 2-methyl-N-(1-oxo-1λ6-thiomorpholin-1-ylidene)pentanamide involves a multi-step process that combines nucleophilic substitution and condensation reactions. Recent advancements in catalytic techniques have enabled chemists to optimize the reaction conditions, resulting in higher yields and improved purity of the final product. These optimizations are critical for scaling up production to meet industrial demands.

Another area of active research is the exploration of this compound's role in catalysis. Its unique structure allows it to act as a ligand in transition metal-catalyzed reactions, facilitating selective transformations of organic substrates. For instance, studies have demonstrated its effectiveness in asymmetric induction during enamine formation, which is a key step in synthesizing complex organic molecules.

Furthermore, the environmental impact of 2-methyl-N-(1-oxo-1λ6-thiomorpholin-1-ylidene)pentanamide has been a topic of interest. Researchers are investigating its biodegradability and toxicity profiles to ensure that its widespread use does not pose risks to ecosystems or human health. Preliminary findings suggest that it degrades under aerobic conditions, releasing innocuous byproducts.

In conclusion, 2-methyl-N-(1-oxo-1λ6-thiomorpholin-1-yldenepentanamide) is a versatile compound with a wealth of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for scientists and engineers alike. As research continues to unfold, we can expect even more innovative uses for this remarkable molecule.